Cas no 937648-82-3 (3-METHYLPICOLINAMIDE)

3-METHYLPICOLINAMIDE structure

Product Name:3-METHYLPICOLINAMIDE

CAS No:937648-82-3

MF:C₇H₈N₂O

MW:136.15122127533

MDL:MFCD04108101

CID:69592

PubChem ID:16641023

Update Time:2024-10-26

3-METHYLPICOLINAMIDE Chemical and Physical Properties

Names and Identifiers

- 3-METHYLPICOLINAMIDE
- 3-Methyl-2-pyridinecarboxamide
- 2-Pyridinecarboxamide,3-methyl-
- 3-Methylpyridine-2-carboxamide
- PYR054
- 3-Methyl-2-pyridinecarboxamide (ACI)
- 3-Methyl-pyridine-2-carboxylic acid amide
- AIOUQYUFHADEHR-UHFFFAOYSA-N
- DB-079681
- J-512920
- SCHEMBL162188
- 3-methyl-2-pyridine carboxamide
- DTXSID10586360
- TS-01750
- MFCD04108101
- CS-0172071
- methylpyridine carboxamide
- 937648-82-3
- AN-584/40470516
- AKOS005067601
- MDL： MFCD04108101
- Inchi： 1S/C7H8N2O/c1-5-3-2-4-9-6(5)7(8)10/h2-4H,1H3,(H2,8,10)
- InChI Key： AIOUQYUFHADEHR-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=CC=CN=1)N

Computed Properties

Exact Mass: 136.06400
Monoisotopic Mass: 136.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.4
Topological Polar Surface Area: 56Å²

Experimental Properties

Density: 1.157
Boiling Point: 291 ºC
Flash Point: 130 ºC
Refractive Index: 1.561
PSA: 55.98000
LogP: 1.18920
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-METHYLPICOLINAMIDE Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

3-METHYLPICOLINAMIDE Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-METHYLPICOLINAMIDE Pricemore >>

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3-METHYLPICOLINAMIDE Production Method

Production Method 1

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 25 min, 80 °C; 80 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7

Reference

: Preparation of piperidine derivatives for use as orexin receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 2

3430-17-9

14459-95-1

937648-82-3

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane , Water ; 18 h, 95 - 105 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 3 h, 35 - 45 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7 - 8

Reference

: One-pot preparation method of aryl primary amide by palladium metal catalysis

, China, , ,

Production Method 3

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Manganese oxide (MnO2) Solvents: Acetone , Water ; 3.5 h, rt → 70 °C

Reference

: Preparation of 3-methyl-2-formylaminopyridine using MnO2 as an oxidation mediator

Wang, Yan-hong; Chen, Ri-yao; Zheng, Xi; Chen, Xiao; Chen, Zhen, Fujian Shifan Daxue Xuebao, 2008, 24(2), 54-56

Production Method 4

75-12-7

937648-82-3

20970-77-8

Reaction Conditions

1.1 Reagents: Potassium persulfate ; 12 h, 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Transition-metal-free synthesis of primary to tertiary carboxamides: A quick access to prodrug-pyrazinecarboxamide

Mete, Trimbak B.; Singh, Ankit; Bhat, Ramakrishna G., Tetrahedron Letters, 2017, 58(50), 4709-4712

Production Method 5

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 25 min, 80 °C; 80 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7

Reference

: Substituted pyrrolidines and piperidines as orexin receptor antagonists and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Aldoxime Catalysts: Nickel dichloride Solvents: Water ; 3 h, reflux

Reference

: The hydration of nitriles catalyzed by simple transition metal salt of the fourth period with the aid of acetaldoxime

Ma, Xiaoyun; He, Ying; Wang, Pengcheng; Lu, Ming, Applied Organometallic Chemistry, 2012, 26(7), 377-382

Production Method 7

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Acetone , Water ; 15 min, rt; rt → 50 °C; 3.5 h, 50 °C

Reference

: Preparation of 3-methyl-2-pyridinamine

, China, , ,

Production Method 8

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Acetone , Water ; 15 min, rt; rt → 50 °C; 3.5 h, 50 °C

Reference

: New synthetic method of 2-amino-3-methylpyridine

Li, Xiaojuan; Dai, Liyan; Wang, Xiaozhong; Chen, Yingqi, Huaxue Shijie, 2006, 47(2), 105-107

Production Method 9

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Aldoxime Catalysts: Sodium molybdate (Na2MoO4) dihydrate Solvents: Water ; 16 h, rt → reflux

Reference

: Efficient Mo(VI)-catalyzed hydration of nitrile with acetaldoxime

Ma, Xiaoyun; He, Ying; Lu, Ming, Synthetic Communications, 2014, 44(4), 474-480

Production Method 10

20970-75-6

937648-82-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Manganese oxide (MnO2) , Sodium sulfate Solvents: Acetone , Water ; 70 °C

Reference

: Electro-oxidized preparation of 3-methyl-2-formyl-amino pyridine by bipolar membrane

Wang, Yan-Hong; Ma, Xiu-Ling; Chen, Ri-Yao; Zheng, Xi; Chen, Zhen, Wuli Huaxue Xuebao, 2008, 24(6), 1041-1046

Production Method 11

20970-75-6

937648-82-3

Reaction Conditions

1.1 Catalysts: Manganese oxide (MnO2) , Ruthenium Solvents: Water ; 2 h, 60 °C

Reference

: An efficient hydration of nitriles with ruthenium-supported heterogeneous catalyst in water under moderate conditions

Hussain, Muhammad Asif; Choi, Eun Ju; Maqbool, Adnan ; Atif, Muhammad; Zeb, Hassan ; et al, Journal of Industrial and Engineering Chemistry (Amsterdam, 2021, 99, 187-195

3-METHYLPICOLINAMIDE Raw materials

3-METHYLPICOLINAMIDE Preparation Products

3-METHYLPICOLINAMIDE Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:937648-82-3)3-METHYLPICOLINAMIDE

Order Number:A859643

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:19

Price ($):1111.0

Email:sales@amadischem.com

Product Official Link

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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

937648-82-3 (3-METHYLPICOLINAMIDE) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:937648-82-3)3-METHYLPICOLINAMIDE

Purity:99%

Quantity:25g

Price ($):1111.0

Cas no 937648-82-3 (3-METHYLPICOLINAMIDE)

3-METHYLPICOLINAMIDE Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-METHYLPICOLINAMIDE Security Information

3-METHYLPICOLINAMIDE Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-METHYLPICOLINAMIDE Pricemore >>

3-METHYLPICOLINAMIDE Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

3-METHYLPICOLINAMIDE Raw materials

3-METHYLPICOLINAMIDE Preparation Products

3-METHYLPICOLINAMIDE Suppliers

3-METHYLPICOLINAMIDE Related Literature

Related Categories

937648-82-3 (3-METHYLPICOLINAMIDE) Related Products